3-(2,4-dichlorophenyl)-N'-[(1E)-(4-fluorophenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 3-(2,4-dichlorophenyl)-N-[(E)-(4-fluorophenyl)methylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H11Cl2FN4O/c18-11-3-6-13(14(19)7-11)15-8-16(23-22-15)17(25)24-21-9-10-1-4-12(20)5-2-10/h1-9H,(H,22,23)(H,24,25)/b21-9+
• InChI Key: AEUGPTZJBFZLFC-ZVBGSRNCSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=CC(=NN2)C3=C(C=C(C=C3)Cl)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C2=CC(=NN2)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C17H11Cl2FN4O
• Molecular Weight: 377.2 g/mol

Description

Typically, compounds like this are part of the larger family of organic compounds known as heterocyclic compounds, which contain a ring structure that includes atoms of at least two different elements. In this case, the compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds often involves reactions like condensation, substitution, or addition, and may require several steps. The exact method would depend on the specific structure of the compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of a compound like this can be determined using techniques such as X-ray crystallography. This would provide information about the arrangement of atoms in the molecule and the lengths and angles of the chemical bonds.

Chemical Reactions Analysis

The reactivity of a compound like this would depend on the specific functional groups present in the molecule. For example, the pyrazole ring might be expected to undergo reactions typical of other aromatic compounds.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, density, and solubility can be determined experimentally. The compound’s reactivity, stability, and other chemical properties would depend on its molecular structure.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on its structure and the specific biological target it interacts with. This could be determined through a combination of experimental studies and computational modeling.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on a compound like this could involve exploring its potential uses, for example in medicine or as a building block for more complex molecules. This would likely involve both experimental studies and computational modeling.